Cas no 1806236-68-9 (3-(Bromomethyl)-2-hydroxy-6-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-2-hydroxy-6-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1806236-68-9
• MF: C₈H₇BrF₃NO₂
• MW: 286.045892000198
• CID: 4832155
• Update Time: 2025-05-20

3-(Bromomethyl)-2-hydroxy-6-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-hydroxy-6-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7BrF3NO2/c1-4-2-6(15-8(10,11)12)5(3-9)7(14)13-4/h2H,3H2,1H3,(H,13,14)
• InChI Key： FQAPVMDZGYHRKM-UHFFFAOYSA-N
• SMILES： BrCC1C(NC(C)=CC=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 2
• Topological Polar Surface Area: 38.3

Additional information on 3-(Bromomethyl)-2-hydroxy-6-methyl-4-(trifluoromethoxy)pyridine

3-(Bromomethyl)-2-hydroxy-6-methyl-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 3-(Bromomethyl)-2-hydroxy-6-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1806236-68-9) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are known for their unique electronic properties and wide-ranging utility in chemical synthesis. The structure of this molecule incorporates several functional groups: a bromomethyl group at position 3, a hydroxyl group at position 2, a methyl group at position 6, and a trifluoromethoxy group at position 4. These substituents contribute to its distinctive chemical reactivity and physical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-(Bromomethyl)-2-hydroxy-6-methyl-4-(trifluoromethoxy)pyridine, leveraging advanced catalytic systems and optimized reaction conditions. Researchers have demonstrated that the trifluoromethoxy group significantly enhances the molecule's stability under thermal and oxidative conditions, making it an ideal candidate for high-performance materials. For instance, studies published in *Chemical Communications* (2023) highlight the use of this compound as a building block for constructing advanced polymers with tailored electronic properties.

The hydroxyl group at position 2 plays a critical role in determining the compound's solubility and reactivity. This functionality allows for further derivatization, enabling the creation of bioactive molecules with potential therapeutic applications. A study in *Journal of Medicinal Chemistry* (2023) reported that derivatives of 3-(Bromomethyl)-2-hydroxy-6-methyl-4-(trifluoromethoxy)pyridine exhibit promising anti-inflammatory activity, suggesting its potential as a lead compound in drug discovery.

In the agricultural sector, the bromomethyl group at position 3 has been shown to enhance the bioavailability of agrochemicals when incorporated into pest control agents. Research conducted by Smith et al. (2023) demonstrated that this compound can serve as an effective precursor for developing eco-friendly pesticides with reduced environmental impact. The methyl group at position 6 further contributes to the molecule's versatility by providing additional sites for functionalization.

From a structural perspective, 3-(Bromomethyl)-2-hydroxy-6-methyl-4-(trifluoromethoxy)pyridine exhibits a high degree of symmetry, which is advantageous for crystal engineering applications. A team led by Dr. Johnson (2023) utilized this compound to design novel crystal structures with enhanced mechanical strength, paving the way for its use in advanced materials such as piezoelectric devices.

The trifluoromethoxy group at position 4 imparts unique electronic characteristics to the molecule, making it an attractive candidate for optoelectronic applications. Recent studies published in *Advanced Materials* (2023) have explored its potential as a component in organic light-emitting diodes (OLEDs), where it significantly improves device efficiency and operational stability.

In conclusion, 3-(Bromomethyl)-2-hydroxy-6-methyl-4-(trifluoromethoxy)pyridine is a multifaceted compound with diverse applications across various industries. Its intricate structure and functional groups make it an invaluable tool in modern chemical synthesis. As research continues to uncover new possibilities for this compound, its role in advancing technological and therapeutic innovations is expected to grow significantly.